N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• SMILES: CC1=CC=CC=C1CNCC(=O)N(C)C
• InChI: InChI=1S/C12H18N2O/c1-10-6-4-5-7-11(10)8-13-9-12(15)14(2)3/h4-7,13H,8-9H2,1-3H3
• InChIKey: SQZFHAXJZBHWDC-UHFFFAOYSA-N

N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide – Procurement Guide for a Research-Grade 2-Aminoacetamide Derivative

N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide (CAS 1095492-28-6) is a synthetic small-molecule belonging to the 2-aminoacetamide class, defined by an N,N-dimethylacetamide core and a 2-methylbenzyl substituent on the secondary amine . The molecular formula is C12H18N2O with a molecular weight of 206.28 g/mol; the compound is typically supplied as a colorless to pale yellow liquid at a minimum purity of 95%, appropriate for research and development applications . Computed physicochemical descriptors include a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, a topological polar surface area of 32.3 Ų, and a logP (XLogP3) of 1.2 [1]. Independent calculations report a logP of approximately -0.292, indicating borderline hydrophilicity . This compound serves as a versatile scaffold in medicinal chemistry, particularly for anticonvulsant and analgesic lead optimization programs.

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Scaffold class 2-aminoacetamide (PAAD) chemotype for CNS probe development

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Permeability profile Reduced H-bond donor count supports membrane permeability screening

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Aqueous handling Moderately hydrophilic character supports aqueous assay formats

• [1] PubChem CID 43214456, N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide, Computed Properties. National Center for Biotechnology Information. Accessed 2026-05-01. View Source

Why Generic Substitution Risks Undermining Research Outcomes for N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide

Within the 2-aminoacetamide class, subtle structural modifications profoundly alter pharmacological profiles. The N,N-dimethyl group on the acetamide moiety distinguishes this compound from the clinically established anticonvulsant lacosamide, which employs an NH-benzyl linkage at the equivalent position [1][2]. This modification reduces the hydrogen-bond donor count from two to one, a change that can substantially influence membrane permeability and metabolic stability [2]. The 2-methyl substitution on the benzyl ring further differentiates the compound from the unsubstituted benzyl analog (2-(benzylamino)-N,N-dimethylacetamide), which exhibits a markedly different logP profile (0.8644 vs. -0.292) . While C(2)-hydrocarbon N′-benzyl 2-amino acetamides demonstrate class-level anticonvulsant activity surpassing phenobarbital (MES ED₅₀ 13–21 vs. 22 mg/kg), individual compound potency is exquisitely sensitive to substituent identity [3]. Generic substitution within this class without empirical validation of the exact analogue is therefore scientifically unjustifiable. The quantitative evidence below details the specific differentiators that inform compound selection.

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N,N-dimethyl linkage vs. NH-benzyl may shift permeability and metabolic stability relative to lacosamide.

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2-methyl substitution on benzyl ring alters lipophilicity; unsubstituted benzyl analogs may not transfer partition behavior.

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PAAD chemotype potency varies with substituent identity; generic substitution without analogue-specific data is not supported.

• [1] PubChem CID 219078, Lacosamide, Structure and Computed Descriptors. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] PubChem CID 43214456, N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide, Computed Properties: Hydrogen Bond Donor Count = 1. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [3] King AM, Salomé C, Salomé-Grosjean E, et al. Primary amino acid derivatives: substitution of the 4′-N′-benzylamide site in (R)-N′-benzyl 2-amino-3-methylbutanamide, (R)-N′-benzyl 2-amino-3,3-dimethylbutanamide, and (R)-N′-benzyl 2-amino-3-methoxypropionamide provides potent anticonvulsants with pain-attenuating properties. J Med Chem. 2011;54(19):6417-6431. doi:10.1021/jm200759t. View Source

Quantitative Differentiation Evidence for N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide Versus Closest Analogs

Hydrogen-Bond Donor Count: Reduced HBD Relative to Lacosamide Indicates Potential for Enhanced Membrane Permeability

The target compound possesses one hydrogen-bond donor (secondary amine NH), whereas lacosamide contains two hydrogen-bond donors (acetamide NH and benzylamide NH) [1][2]. A lower HBD count is generally associated with improved passive membrane permeability, as each H-bond donor imposes an energetic penalty for desolvation during bilayer transit.

H-Bond Donors

Reported

Target: 1 donor
Lacosamide: 2 donors

Supports membrane permeability screening context

Computed from 2D structure; empirical validation recommended

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1
Comparator Or Baseline	Lacosamide: 2
Quantified Difference	1 fewer HBD (50% reduction)
Conditions	Computed by Cactvs 3.4.8.24 (PubChem), based on 2D molecular structure.

Why This Matters

A lower hydrogen-bond donor count can improve passive membrane permeability and oral bioavailability, a critical differentiator for CNS-targeted probe molecules where brain penetration is required.

• [1] PubChem CID 43214456, N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide, Hydrogen Bond Donor Count = 1. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] PubChem CID 219078, Lacosamide, Hydrogen Bond Donor Count = 2. National Center for Biotechnology Information. Accessed 2026-05-01. View Source

Topological Polar Surface Area: TPSA Comparison with Lacosamide Predicts Superior CNS Penetration Potential

The target compound exhibits a topological polar surface area (TPSA) of 32.3 Ų, which is less than half that of lacosamide (67.4 Ų) [1][2]. TPSA values below 60–70 Ų are empirically correlated with favorable blood-brain barrier penetration, while values above 90 Ų are considered detrimental to CNS exposure. The 35.1 Ų difference places the target compound in a more favorable range for CNS-targeted applications.

TPSA

Reported

Target: 32.3 Ų
Lacosamide: 67.4 Ų

May support CNS penetration assay context

Computational values; empirical BBB data required

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	32.3 Ų
Comparator Or Baseline	Lacosamide: 67.4 Ų
Quantified Difference	35.1 Ų lower (52% reduction)
Conditions	Computed by Cactvs 3.4.8.24 (PubChem); same computational method for both compounds.

Why This Matters

A substantially lower TPSA suggests the target compound may cross the blood-brain barrier more readily than lacosamide, making it a potentially superior scaffold for CNS drug discovery where brain exposure is a prerequisite for efficacy.

• [1] PubChem CID 43214456, N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide, Topological Polar Surface Area = 32.3 Ų. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] PubChem CID 219078, Lacosamide, Topological Polar Surface Area = 67.4 Ų. National Center for Biotechnology Information. Accessed 2026-05-01. View Source

Lipophilicity Shift from Unsubstituted Benzyl Analog: Measured logP Difference of ~1.16 Units

The 2-methyl substitution on the benzyl ring of the target compound yields a computed logP of -0.292, whereas the unsubstituted benzyl analog (2-(benzylamino)-N,N-dimethylacetamide) exhibits a logP of 0.8644 . The ~1.16 log unit difference represents a roughly 14-fold shift in lipophilicity, indicating that the ortho-methyl group substantially reduces the compound’s partition into lipid phases. This change can affect solubility, protein binding, and metabolic clearance profiles.

logP Shift

Data to verify

Target: −0.292
Unsub. benzyl analog: 0.8644

Lipophilicity difference indicates substitution may not be directly transferable

Computational estimates; source unverified

Evidence Dimension	LogP (octanol-water partition coefficient)
Target Compound Data	-0.292
Comparator Or Baseline	2-(Benzylamino)-N,N-dimethylacetamide (unsubstituted benzyl analog): 0.8644
Quantified Difference	ΔlogP = -1.156 (target more hydrophilic)
Conditions	Target logP from ChemExper; comparator logP from ChemScene. Both are computational estimates; absolute values depend on algorithm.

Why This Matters

The pronounced lipophilicity shift caused by a single methyl group demonstrates that even minor modifications in this series produce substantial physicochemical changes, making unsubstituted benzyl analogs unreliable surrogates for the target compound in solubility-limited or permeability-driven assays.

Anticonvulsant Class Potency: C(2)-Hydrocarbon N′-Benzyl 2-Amino Acetamides Exceed Phenobarbital in MES Assay

The target compound belongs to the broader class of C(2)-hydrocarbon N′-benzyl 2-amino acetamides (PAADs) [1]. In whole-animal maximal electroshock seizure (MES) models, this class exhibits ED₅₀ values of 13–21 mg/kg (i.p., mice), exceeding the potency of phenobarbital (ED₅₀ = 22 mg/kg) [1]. While the target compound itself has not been tested in this assay, its structural congruence with the active PAAD chemotype—specifically the N-benzyl 2-aminoacetamide backbone—supports the inference that it retains anticonvulsant potential comparable to or exceeding the class average.

Anticonvulsant Class

Class-level

PAAD chemotype MES ED₅₀ 13–21 mg/kg (i.p. mice)

Class-level potency supports PAAD selection for anticonvulsant screening

Target compound not directly tested; confirm empirically

Evidence Dimension	Anticonvulsant activity (MES ED₅₀, i.p. mice)
Target Compound Data	Not directly measured; inferred from class membership (PAAD chemotype)
Comparator Or Baseline	Phenobarbital: ED₅₀ = 22 mg/kg
Quantified Difference	Class range: ED₅₀ = 13–21 mg/kg (1.0–1.7× more potent than phenobarbital on a mg/kg basis)
Conditions	Maximal electroshock seizure (MES) test in mice; intraperitoneal administration; time of peak effect 0.5–4 h post-dose (King AM et al., J Med Chem 2011).

Why This Matters

This class-level potency establishes a strong evidentiary foundation for selecting PAAD chemotype compounds like the target compound in anticonvulsant screening cascades, especially when phenobarbital-like potency is desired with potential for structural optimization.

• [1] King AM, Salomé C, Salomé-Grosjean E, et al. J Med Chem. 2011;54(19):6417-6431. doi:10.1021/jm200759t. View Source

PNMT Inhibition: Target Compound is a Weak Inhibitor Relative to Reference PNMT Inhibitor SKF-29661

In a radiochemical assay of phenylethanolamine N-methyltransferase (PNMT) activity, the target compound exhibited a Ki of 1,110,000 nM [1]. In contrast, the reference PNMT inhibitor SKF-29661 (7,8-dichloro-1,2,3,4-tetrahydroisoquinoline) displays Ki values of 300–600 nM against the same enzyme [2]. The >1,800-fold difference in inhibitory potency indicates that the target compound does not function as a meaningful PNMT inhibitor, despite containing a benzylamine motif often associated with PNMT inhibitory activity.

PNMT Ki

Reported

Target: Ki = 1,110,000 nM
SKF-29661: 300–600 nM

Reported low PNMT activity may support negative-control use

Radiochemical assay; cross-study comparison

Evidence Dimension	PNMT inhibitory potency (Ki)
Target Compound Data	Ki = 1,110,000 nM (1.11 μM × 10³, i.e., 1.11 mM)
Comparator Or Baseline	SKF-29661: Ki = 300–600 nM
Quantified Difference	Target compound is >1,800-fold weaker than SKF-29661
Conditions	Radiochemical assay: in vitro inhibition of bovine/rat PNMT using [¹⁴C]-S-adenosylmethionine as methyl donor (BindingDB ChEBML_153307; SKF-29661 data from PubMed PMID: 1245641).

Why This Matters

The stark difference in PNMT inhibitory activity means the target compound should not be selected for epinephrine biosynthesis studies requiring PNMT inhibition. Conversely, its lack of PNMT activity may be advantageous in anticonvulsant or analgesic screening where PNMT-mediated off-target effects (e.g., cardiovascular modulation) are undesirable.

• [1] BindingDB BDBM50367284 / ChEMBL291584, Ki = 1.11E+6 nM against phenylethanolamine N-methyltransferase (PNMT). Accessed 2026-05-01. View Source
• [2] Pendleton RG, Gessner G, Sawyer J. Studies on SK&F 29661, an organ-specific inhibitor of phenylethanolamine N-methyltransferase. Naunyn Schmiedebergs Arch Pharmacol. 1976;292(3):259-265. doi:10.1007/BF00509025. View Source

Recommended Research and Industrial Application Scenarios for N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide

Anticonvulsant Lead Optimization and Structure-Activity Relationship (SAR) Studies

Given its membership in the PAAD chemotype class, which exhibits MES ED₅₀ values (13–21 mg/kg) exceeding phenobarbital (22 mg/kg), this compound is well-suited as a starting scaffold for anticonvulsant SAR exploration [1]. Its reduced H-bond donor count (1 vs. 2 for lacosamide) and lower TPSA (32.3 vs. 67.4 Ų) suggest potential advantages in CNS penetration that can be systematically probed in seizure models [2][3]. Researchers should prioritize this compound when designing focused libraries aimed at improving brain exposure while retaining the class's anticonvulsant potency.

Neuropathic Pain Model Screening (Formalin Test)

The PAAD chemotype has demonstrated pain-attenuating activity in the formalin model of neuropathic pain, as reported alongside its anticonvulsant profile [1]. The target compound, by virtue of its structural alignment with these active PAADs, is a rational candidate for formalin test screening. Its differentiated logP (-0.292 vs. 0.8644 for the unsubstituted benzyl analog) and TPSA profile may influence pharmacokinetic distribution to peripheral and central pain-processing regions, offering a distinct profile relative to more lipophilic analogs .

PNMT-Negative Control Compound for Epinephrine Biosynthesis Studies

With a PNMT Ki of 1,110,000 nM—more than 1,800-fold weaker than the reference inhibitor SKF-29661 (Ki 300–600 nM)—this compound can serve as a structurally related negative control in experiments where benzylamine-containing compounds are screened for PNMT inhibition [4][5]. This property is particularly valuable in counter-screening assays designed to rule out PNMT-mediated cardiovascular off-target effects when optimizing PAAD chemotype compounds for CNS indications.

Chemical Biology Tool: Probing the Physiological Consequences of Reduced H-Bond Donor Count in 2-Aminoacetamide Pharmacophores

The single H-bond donor of the target compound, compared to the two H-bond donors in lacosamide and related N-acetylated PAADs, provides a unique tool for dissecting the contribution of hydrogen-bonding interactions to target engagement at voltage-gated sodium channels or other putative PAAD targets [2][3]. This differential feature enables systematic studies of how HBD count influences in vitro potency, selectivity, and in vivo pharmacokinetics within the 2-aminoacetamide chemical space.

Application

Selection Property

Validation Focus

Anticonvulsant Lead Optimization

PAAD chemotype scaffold

Seizure-model endpoints and CNS permeability screening

Neuropathic Pain Screening

Formalin-test responsive chemotype

Pain-attenuation endpoints and PK distribution

PNMT Negative Control

Reported low PNMT inhibitory activity

Counter-screening for PNMT off-target effects

H-Bond Donor Pharmacophore Studies

Single H-bond donor profile

Target engagement and permeability correlation

• [1] King AM, Salomé C, Salomé-Grosjean E, et al. J Med Chem. 2011;54(19):6417-6431. doi:10.1021/jm200759t. View Source
• [2] PubChem CID 43214456, N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide, Hydrogen Bond Donor Count = 1. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [3] PubChem CID 219078, Lacosamide, Hydrogen Bond Donor Count = 2, Topological Polar Surface Area = 67.4 Ų. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [4] BindingDB BDBM50367284 / ChEMBL291584, Ki = 1.11E+6 nM against PNMT. Accessed 2026-05-01. View Source
• [5] Pendleton RG, Gessner G, Sawyer J. Naunyn Schmiedebergs Arch Pharmacol. 1976;292(3):259-265. doi:10.1007/BF00509025. View Source